Cas no 1261996-98-8 (2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261996-98-8
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323150
• CID: 1219785
• PubChem ID: 53228971
• Update Time: 2025-10-29

2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• 2-FLUORO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID30692351
• 4-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Fluoro-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• MFCD18323150
• 1261996-98-8
• 4-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18323150
• Inchi： 1S/C17H16FNO4S/c18-16-8-5-13(11-15(16)17(20)21)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： HHVBPNSAJCVLLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C(=O)O)C=2)F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid

Introduction to 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261996-98-8) and Its Emerging Applications in Chemical Biology

2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid, identified by the CAS number 1261996-98-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of benzoic acid derivatives characterized by a fluorine substituent and a sulfonylpyrrolidine moiety, which together contribute to its distinctive chemical and pharmacological properties.

The presence of a fluoro group at the 2-position of the benzoic acid core is a well-documented strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall bioavailability. Fluorine atoms are known to influence electronic distribution and hydrophobicity, making them valuable in designing molecules with improved pharmacokinetic profiles. In contrast, the 4-pyrrolidin-1-ylsulfonylphenyl moiety introduces a nitrogen-rich heterocyclic ring system connected via a sulfonyl group, which is often associated with enhanced binding interactions at biological targets. This structural motif has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents. The combination of a fluoro substituent and a pyrrolidin-1-ylsulfonylphenyl group in 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid positions it as a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that derivatives of this type may exhibit inhibitory effects on key enzymes involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs.

Moreover, the structural features of this compound make it an attractive scaffold for exploring its potential as an intermediate in the synthesis of more complex molecules. Researchers have been particularly interested in how modifications around the benzoic acid core, such as varying the substitution pattern or introducing additional functional groups, can fine-tune its biological activity. Such modifications are crucial for optimizing drug-like properties, including solubility, permeability, and selectivity.

In the context of current research trends, 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid (CAS No. 1261996-98-8) aligns with the growing interest in fluorinated compounds and heterocyclic derivatives as pharmacophores. The integration of these elements into a single molecular framework not only enhances its potential therapeutic utility but also opens new avenues for synthetic chemistry innovation. For example, recent publications have demonstrated successful applications of similar scaffolds in targeting neurological disorders, where precise modulation of molecular interactions is essential.

The compound's unique chemical profile also makes it suitable for use as a tool compound in biochemical assays and high-throughput screening (HTS) campaigns. By serving as a reference molecule, it can help researchers identify new leads or validate mechanisms of action for existing drugs. Additionally, its stability under various experimental conditions enhances its utility in both academic and industrial settings.

From a synthetic perspective, the preparation of 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid involves multi-step organic transformations that highlight the intersection of traditional synthetic methods with modern catalytic techniques. The introduction of the fluorine atom typically requires specialized reagents or conditions to ensure high yield and purity, while the installation of the pyrrolidinone ring system often relies on palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These synthetic strategies not only contribute to the compound's accessibility but also provide valuable insights into developing scalable processes for related molecules.

The growing body of literature on benzoic acid derivatives underscores their versatility as pharmacological tools. Researchers have leveraged these compounds to develop treatments for conditions ranging from cancer to metabolic diseases. The specific combination of structural elements found in 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid (CAS No. 1261996-98-8) positions it as part of this broader effort to discover safer and more effective therapeutic agents.

In conclusion, 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid represents a compelling example of how strategic molecular design can yield compounds with significant biological potential. Its unique structural features, combined with recent advances in drug discovery methodologies, make it an exciting area for further exploration. As research continues to uncover new applications for this class of compounds, their role in addressing unmet medical needs is likely to expand significantly.